Cas no 163517-61-1 ((3-fluoro-2-methylphenyl)boronic acid)

• Product Name: (3-fluoro-2-methylphenyl)boronic acid
• CAS No: 163517-61-1
• MF: C₇H₈BFO₂
• MW: 153.946625709534
• MDL: MFCD07368679
• CID: 92016
• PubChem ID: 2783191
• Update Time: 2025-05-19

(3-fluoro-2-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-2-methylphenyl)boronic acid
• 3-FLUORO-2-METHYLBENZENEBORONIC ACID
• 3-FLUORO-2-METHYLPHENYLBORONIC ACID
• Boronic acid, (3-fluoro-2-methylphenyl)- (9CI)
• 3-Fluoro-2-methylbenzeneboronic acid(contains varying amounts of Anhydride)
• 3-Fluoro-2-methylphenylboronic Acid (contains varying amounts of Anhydride)
• 2-Methyl-3-Fluoro-Phenylboronic Acid
• 3-Fluoro-o-tolylboronic Acid
• 3-Fluoro-o-tolylboronic Acid (contains varying amounts of Anhydride)
• 2-Borono-6-fluorotoluene
• 3-Fluoro-2-methylphenylboronic acid AldrichCPR
• BORONIC ACID, (3-FLUORO-2-METHYLPHENYL)-
• (3-fluoro-2-methyl-phenyl)boronic Acid
• NYBIUWJUWTUGFV-UHFFFAOYSA-N
• 3-fluoro-2methyl-phenylboronic acid
• SBB071072
• 3-fluoro-2-methyl-phenylboronic a
• 3-Fluoro-2-methylbenzeneboronic Acid (contains varying amounts of Anhydride)
• 3-Fluoro-2-methylbenzeneboronicacid98%
• 3-Fluoro-2-methylbenzeneboronic acid 98%
• SCHEMBL9627
• 163517-61-1
• EN300-117466
• MFCD07368679
• W10570
• AB32063
• AKOS009159003
• A810480
• 3-Fluoro-2-methylphenylboronic acid, AldrichCPR
• DTXSID40382498
• Boronic acid, B-(3-fluoro-2-methylphenyl)-
• CS-W018063
• (3-fluoro-2-methylphenyl)boronicacid
• FT-0643579
• 3-fluoro-2-methyl-phenylboronic acid
• AM803293
• 2-methyl-3-fluorophenylboronic acid
• GS-6221
• J-512461
• SY050857
• F0955
• DB-010581
• (3-fluoro-2-methylphenyl)boronic acid

• MDL： MFCD07368679
• Inchi： 1S/C7H8BFO2/c1-5-6(8(10)11)3-2-4-7(5)9/h2-4,10-11H,1H3
• InChI Key： NYBIUWJUWTUGFV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(B(O)O)=C1C

Computed Properties

• Exact Mass: 154.06000
• Monoisotopic Mass: 154.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.2
• Melting Point: 142-144°C.
• Boiling Point: 286.8°C at 760 mmHg
• Flash Point: 127.3°C
• Refractive Index: 1.505
• PSA: 40.46000
• LogP: -0.18610

(3-fluoro-2-methylphenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (3-fluoro-2-methylphenyl)boronic acid

Recent Advances in the Application of (3-Fluoro-2-methylphenyl)boronic Acid (CAS: 163517-61-1) in Chemical Biology and Pharmaceutical Research

(3-Fluoro-2-methylphenyl)boronic acid (CAS: 163517-61-1) has emerged as a pivotal compound in chemical biology and pharmaceutical research due to its unique structural and functional properties. Recent studies have highlighted its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules, including pharmaceuticals. This boronic acid derivative is particularly valued for its stability and reactivity, making it a versatile building block in drug discovery and development.

One of the most significant applications of (3-fluoro-2-methylphenyl)boronic acid is in the synthesis of tyrosine kinase inhibitors, which are critical in targeted cancer therapies. Recent research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in constructing novel inhibitors with enhanced selectivity and potency against specific oncogenic targets. The study reported a 40% improvement in binding affinity compared to previous analogs, underscoring the compound's potential in optimizing therapeutic efficacy.

In addition to its role in drug synthesis, (3-fluoro-2-methylphenyl)boronic acid has been investigated for its applications in chemical biology. A 2024 study in ACS Chemical Biology explored its use as a molecular probe for detecting reactive oxygen species (ROS) in cellular environments. The boronic acid moiety's ability to form reversible covalent bonds with diols and other biomolecules makes it an excellent candidate for developing sensitive and selective biosensors. This research opens new avenues for real-time monitoring of oxidative stress in disease models.

Another groundbreaking application is in the field of proteolysis-targeting chimeras (PROTACs), where (3-fluoro-2-methylphenyl)boronic acid serves as a linker to facilitate the degradation of target proteins. A recent Nature Communications article (2024) detailed its incorporation into PROTACs designed to degrade aberrant proteins in neurodegenerative diseases. The study reported a 60% reduction in target protein levels in vitro, highlighting the compound's potential in addressing previously undruggable targets.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of boronic acid-containing compounds. A 2023 review in Chemical Reviews emphasized the need for improved solubility and metabolic stability, which are critical for clinical translation. Ongoing research is focused on structural modifications of (3-fluoro-2-methylphenyl)boronic acid to address these limitations while preserving its therapeutic benefits.

In conclusion, (3-fluoro-2-methylphenyl)boronic acid (CAS: 163517-61-1) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span from drug synthesis to molecular probes and targeted protein degradation, demonstrating its versatility and potential. Future research will likely focus on overcoming current limitations and expanding its utility in novel therapeutic modalities.